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Compound of Interest

Compound Name: Dinitolmide

Cat. No.: B000635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dinitolmide (also

known as zoalene) in research focused on Eimeria tenella, the causative agent of cecal

coccidiosis in poultry. This document includes summaries of efficacy data, detailed

experimental protocols, and visualizations of the proposed mechanism of action and

experimental workflows.

Introduction to Dinitolmide
Dinitolmide (3,5-dinitro-o-toluamide) is a synthetic anticoccidial agent widely used in the

poultry industry to control coccidiosis. It exhibits broad-spectrum activity against various

Eimeria species, including the highly pathogenic E. tenella. Its primary mechanism of action is

the inhibition of the parasite's early developmental stages, specifically targeting the first-

generation merozoites. This disruption of the parasite life cycle minimizes intestinal damage,

reduces clinical signs of disease, and improves the overall health and performance of infected

birds.

Efficacy of Dinitolmide against Eimeria tenella
Dinitolmide has been shown to be effective in controlling E. tenella infections in broiler

chickens. Its efficacy is typically evaluated based on several key parameters: body weight gain,

oocyst excretion, cecal lesion scores, and the Anticoccidial Index (ACI), which provides a

composite score of the drug's overall effectiveness.
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A study comparing the efficacy of standard Dinitolmide with a novel formulation, Dinitolmide
intercalated into Montmorillonite (Dinitolmide/MMT), demonstrated the potential for enhanced

anticoccidial activity. The Dinitolmide/MMT compound showed significantly higher anti-

coccidian oocyst activity compared to Dinitolmide alone[1][2]. This enhanced formulation led

to significant improvements in body weight gain and reductions in bloody diarrhea, lesion

scores, and oocyst excretion[1][2].

The efficacy of these compounds was quantified using the Anticoccidial Index (ACI), calculated

using the following formula:

ACI = (Relative Body Weight Gain + Survival Rate) – (Lesion Score + Oocyst Value)

An ACI value of 160 or greater is generally considered to indicate sensitivity of the Eimeria

isolate to the anticoccidial agent[3][4].

Quantitative Efficacy Data
The following table summarizes the Anticoccidial Index (ACI) for Dinitolmide and

Dinitolmide/MMT from a key study.

Treatment Group Anticoccidial Index (ACI) Interpretation

Dinitolmide 88.84[1][2]
Resistance/Reduced

Sensitivity

Dinitolmide/MMT 165.21[1][2] Sensitivity

While the raw data for individual parameters were not explicitly detailed in the referenced

abstract, the ACI values clearly indicate the superior performance of the Dinitolmide/MMT

formulation. The significantly higher ACI for the Dinitolmide/MMT group suggests a substantial

improvement in the overall health and performance of the chickens treated with this formulation

compared to those treated with Dinitolmide alone.

Proposed Mechanism of Action and Signaling
Pathway
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Dinitolmide's primary mode of action is the disruption of the early stages of the Eimeria tenella

life cycle, particularly the first-generation schizonts[1]. By inhibiting the metabolic processes of

these early parasitic stages, Dinitolmide effectively halts their growth and replication.

While the precise signaling pathways affected by Dinitolmide in Eimeria tenella are not yet

fully elucidated, research on the related apicomplexan parasite, Toxoplasma gondii, provides

some insights. In T. gondii, Dinitolmide has been shown to up-regulate genes associated with

apoptosis (programmed cell death) and down-regulate genes related to parasite invasion and

proliferation[4]. This suggests that Dinitolmide may induce apoptosis in Eimeria tenella,

leading to the death of the parasite.

The following diagram illustrates a hypothesized signaling pathway for Dinitolmide's action on

Eimeria tenella, based on the available evidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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